Cas no 85103-31-7 (5-BENZYL-1,3,4-THIADIAZOLE-2-THIOL)

• Product Name: 5-BENZYL-1,3,4-THIADIAZOLE-2-THIOL
• CAS No: 85103-31-7
• MF: C₉H₈N₂S₂
• MW: 208.303218841553
• CID: 873498
• PubChem ID: 13330411
• Update Time: 2025-06-07

5-BENZYL-1,3,4-THIADIAZOLE-2-THIOL Chemical and Physical Properties

Names and Identifiers

• 5-BENZYL-1,3,4-THIADIAZOLE-2-THIOL
• 5-BENZYL-1,3,4-THIADIAZOL-2-YL HYDROSULFIDE
• 5-p-tolyl-1,3,4-thiadiazole-2(3H)-thione
• RARECHEM BG FB 0149
• D81125
• MFCD02667855
• SCHEMBL8050989
• CS-0162935
• 5-(4-methylphenyl)-2,3-dihydro-1,3,4-thiadiazole-2-thione
• 85103-31-7
• 5-(4-methylphenyl)-3H-1,3,4-thiadiazole-2-thione
• AKOS037649393
• 5-(p-tolyl)-1,3,4-thiadiazole-2(3H)-thione
• BS-18178
• 5-p-tolyl-1,3,4-thiadiazolium-2-thiolate

• Inchi： 1S/C9H8N2S2/c1-6-2-4-7(5-3-6)8-10-11-9(12)13-8/h2-5H,1H3,(H,11,12)
• InChI Key： URJNYJWVJQFSHY-UHFFFAOYSA-N
• SMILES： S1C(NN=C1C1C=CC(C)=CC=1)=S

Computed Properties

• Exact Mass: 208.01300
• Monoisotopic Mass: 208.01289061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 92.82000
• LogP: 2.41760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 5-BENZYL-1,3,4-THIADIAZOLE-2-THIOL

5-BENZYL-1,3,4-THIADIAZOLE-2-THIOL: A Comprehensive Overview

The compound with CAS No. 85103-31-7, commonly referred to as 5-BENZYL-1,3,4-THIADIAZOLE-2-THIOL, is a fascinating molecule with a unique structure and a wide range of applications. This compound belongs to the class of thiazole derivatives, which have garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. The thiadiazole ring system in this molecule plays a pivotal role in its chemical reactivity and functional properties.

5-BENZYL-1,3,4-THIADIAZOLE-2-THIOL is characterized by its sulfur-containing heterocyclic structure, which includes a benzyl group attached to the thiadiazole ring. This substitution pattern not only enhances the molecule's stability but also imparts versatile reactivity. Recent studies have highlighted the potential of this compound in the development of novel materials for electronic applications due to its unique electronic properties.

One of the most notable aspects of 5-BENZYL-1,3,4-THIADIAZOLE-2-THIOL is its ability to act as a precursor in the synthesis of advanced materials. For instance, researchers have successfully utilized this compound in the fabrication of two-dimensional (2D) materials and metal-free catalysts. These materials exhibit exceptional catalytic activity in reactions such as hydrogen evolution and oxygen reduction, making them promising candidates for energy storage systems.

In the pharmaceutical industry, 5-BENZYL-1,3,4-THIADIAZOLE-2-THIOL has shown potential as a lead compound for drug development. Its sulfur atoms contribute to strong interactions with biological targets, enhancing bioavailability and efficacy. Recent findings suggest that derivatives of this compound may possess anti-inflammatory and antioxidant properties, opening new avenues for therapeutic interventions.

The synthesis of 5-BENZYL-1,3,4-THIADIAZOLE-2-THIOL involves a multi-step process that typically begins with the preparation of the thiadiazole core. This is followed by substitution reactions to introduce the benzyl group at the 5-position. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

From an environmental standpoint, 5-BENZYL-1,3,4-THIADIAZOLE-2-THIOL has been studied for its role in green chemistry applications. Its ability to act as a mild reducing agent in organic synthesis processes aligns with sustainability goals by minimizing waste and reducing energy consumption.

In conclusion, 5-BENZYL